Cas no 163132-59-0 ((-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid)

(-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid structure

163132-59-0 structure

Product Name:(-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid

CAS No:163132-59-0

Molecular Formula:C₁₂H₂₄O₄

Molecular Weight:232.317

CID:2002226

PubChem ID:16007318

(-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid Properties

Names and Identifiers

- (-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid
- (3S,6R)-3,6-dihydroxy-10-methylundecanoic acid
- DTXSID70581078
- 163132-59-0
- InChIKey： YGSJKPPITBMSBE-MNOVXSKESA-N
- Inchi： InChI=1S/C12H24O4/c1-9(2)4-3-5-10(13)6-7-11(14)8-12(15)16/h9-11,13-14H,3-8H2,1-2H3,(H,15,16)/t10-,11+/m1/s1
- SMILES： CC(C)CCCC(CCC(CC(=O)O)O)O

Computed Properties

Exact Mass: 232.16745924g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 232.16745924g/mol
Heavy Atom Count: 16
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 77.8Å²

(-)-(3S,6R)-3,6-dihydroxy-10-methylundecanoic acid Related Literature

1. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
2. Natural product inspired optimization of a selective TRPV6 calcium channel inhibitor†

Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040
3. Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†

Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
4. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
5. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
6. Trace determination of hydroxyaromatic compounds in dyestuffs using cloud point preconcentration

Analyst, 1998,123, 1535-1539
7. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
8. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
9. Contents

Soft Matter, 2007,3, 127-136
10. Index of subjects

J. Chem. Soc., Abstr., 1918,114, ii541-ii645

Related Categories

Natural Products and Extracts Plant Extracts Plant based Lafuentea rotundifolia

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